Cas no 646459-49-6 (2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-)

• Product Name: 2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-
• CAS No: 646459-49-6
• MF: C₁₈H₁₅ClN₂O₄S₂
• MW: 422.905700922012
• CID: 420721
• PubChem ID: 71379373
• Update Time: 2025-04-19

2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,3'-Bipyridine, 5-chloro-6'-(methylsulfonyl)-3-[4-(methylsulfonyl)phenyl]-
• 5-chloro-3-(4-methylsulfonylphenyl)-2-(6-methylsulfonylpyridin-3-yl)pyridine
• 5-Chloro-6'-(methanesulfonyl)-3-[4-(methanesulfonyl)phenyl]-2,3'-bipyridine
• DTXSID70801945
• 646459-49-6

• Inchi： 1S/C18H15ClN2O4S2/c1-26(22,23)15-6-3-12(4-7-15)16-9-14(19)11-21-18(16)13-5-8-17(20-10-13)27(2,24)25/h3-11H,1-2H3
• InChI Key： OMTXPKJEKITPPF-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2=CN=C(C=C2)S(C)(=O)=O)C(=C1)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 422.01635
• Monoisotopic Mass: 422.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 94.06